molecular formula C9H9N3O B6255158 2-methyl-3H,4H,5H-pyrido[3,4-b][1,4]diazepin-4-one CAS No. 34654-29-0

2-methyl-3H,4H,5H-pyrido[3,4-b][1,4]diazepin-4-one

Cat. No. B6255158
CAS RN: 34654-29-0
M. Wt: 175.2
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Synthesis Analysis

While there isn’t specific information on the synthesis of “2-methyl-3H,4H,5H-pyrido[3,4-b][1,4]diazepin-4-one”, there are methods for synthesizing similar compounds. For instance, when heated under reflux with MeONa in BuOH, 5-acetyl-4-aminopyrimidines, acylated with carboxylic anhydrides or acid chlorides, are transformed into pyrido[2,3-d]pyrimidin-5-one derivatives .

Future Directions

The future directions for “2-methyl-3H,4H,5H-pyrido[3,4-b][1,4]diazepin-4-one” could involve further studies on its synthesis, properties, and potential applications. Similar compounds have shown promising biological activities, suggesting potential areas of exploration .

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 2-methyl-3H,4H,5H-pyrido[3,4-b][1,4]diazepin-4-one involves the condensation of 2-aminopyridine with ethyl acetoacetate followed by cyclization and subsequent oxidation to form the final product.", "Starting Materials": [ "2-aminopyridine", "ethyl acetoacetate", "sodium ethoxide", "acetic anhydride", "sulfuric acid", "sodium nitrite", "sodium hydroxide", "hydrogen peroxide" ], "Reaction": [ "Step 1: Condensation of 2-aminopyridine with ethyl acetoacetate using sodium ethoxide as a base to form 2-ethyl-3-(pyridin-2-yl)but-2-en-1-ol", "Step 2: Cyclization of the intermediate product using acetic anhydride and sulfuric acid to form 2-ethyl-3-(pyridin-2-yl)pyrido[3,4-b][1,4]diazepin-4-one", "Step 3: Oxidation of the intermediate product using sodium nitrite and sodium hydroxide to form 2-ethyl-3-(pyridin-2-yl)pyrido[3,4-b][1,4]diazepin-4-one N-oxide", "Step 4: Reduction of the N-oxide using hydrogen peroxide to form the final product, 2-methyl-3H,4H,5H-pyrido[3,4-b][1,4]diazepin-4-one" ] }

CAS RN

34654-29-0

Molecular Formula

C9H9N3O

Molecular Weight

175.2

Purity

0

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.